Cas no 1234900-98-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 1234900-98-1
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 6576546
• Update Time: 2025-07-02

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C12H17NO4S/c1-8-5-11(9(2)17-8)12(14)13-6-10-3-4-18(15,16)7-10/h5,10H,3-4,6-7H2,1-2H3,(H,13,14)
• InChI Key： OKWBKPNKARKYNP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2CCS(=O)(=O)C2)=O)=C1C

Computed Properties

• Exact Mass: 271.088
• Monoisotopic Mass: 271.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide

Research Briefing on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide (CAS: 1234900-98-1)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide (CAS: 1234900-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a sulfolane moiety and a dimethylfuran carboxamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a modulator of specific biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting inflammatory pathways, particularly through the inhibition of key enzymes involved in the production of pro-inflammatory cytokines. The study utilized in vitro and in vivo models to validate its anti-inflammatory effects, showing a significant reduction in cytokine levels and inflammation markers. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways. Further investigations are underway to explore its specificity and potential synergies with existing chemotherapeutic agents.

The synthesis and optimization of this compound have also been a focal point of recent research. A 2023 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing production costs. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational studies have been employed to predict the compound's pharmacokinetic properties, aiding in the design of derivatives with improved bioavailability and reduced toxicity.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2,5-dimethylfuran-3-carboxamide (CAS: 1234900-98-1) represents a promising candidate for further drug development. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, positions it as a valuable compound in the quest for novel therapeutics. Future research should focus on clinical validation and the exploration of its full therapeutic potential.